diethyl 2-(2-Fluoro-6-nitrobenzyl)malonate

• Molecular Formula: C14H16FNO6
• Molecular Weight: 313.28 g/mol
• IUPAC Name: diethyl 2-[(2-fluoro-6-nitrophenyl)methyl]propanedioate
• InChI: InChI=1S/C14H16FNO6/c1-3-21-13(17)10(14(18)22-4-2)8-9-11(15)6-5-7-12(9)16(19)20/h5-7,10H,3-4,8H2,1-2H3
• InChI Key: FCMHJBPSIMWYAS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC1=C(C=CC=C1F)[N+](=O)[O-])C(=O)OCC

Description

Diethyl 2-(2-Fluoro-6-nitrobenzyl)malonate is a useful research compound. Its molecular formula is C14H16FNO6 and its molecular weight is 313.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of NaH (5.2 g, 130 mmol) in DMF/THF (110 ml/45 ml) was added diethyl malonate (19 ml, 125 mmol) dropwise and the mixture was stirred for 30 min at room temperature. To the mixture was added 2-(Bromomethyl)-1-fluoro-3-nitrobenzene (29 g, 124 mmol) in DMF/THF (40 ml/30 ml) and the resulting mixture was refluxed for 3 h. After cooling, the excess reagent was quenched with brine and the mixture was extracted with ethyl acetate. The extract was dried over sodium sulfate and concentrated in vacuo to afford diethyl 2-(2-Fluoro-6-nitrobenzyl)malonate (48 g) as a brown oil. This crude product was used in the next step without further purification.